Cas no 606-43-9 (1-methyl-1,2-dihydroquinolin-2-one)

• Product Name: 1-methyl-1,2-dihydroquinolin-2-one
• CAS No: 606-43-9
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00024051
• CID: 82676
• PubChem ID: 11820
• Update Time: 2025-04-18

1-methyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-quinolinone
• 2-Hydroxy-1-methylquinoline~N-Methylcarbostyril
• 1,2-dihydro-1-methylquinolin-2-one
• 1-methyl-1,2-dihydroquinolin-2-one
• 1-methyl-2-oxo-1,2-dihydroquinoline
• 1-Methyl-2-quinolone
• 1-Methylcarbostyril
• 1-methylquinolin-2-one
• Carbostyril,1-methyl
• methyl-1H-quinolin-2-one
• N-Methyl-2-quinolone
• N-Methylcarbostyril
• N-Methyl-quinolin-2-one
• 147172-12-1
• A832822
• AI3-24119
• NSC-5873
• 1-methyl-1H-quinolin-2-one
• HMS3604D09
• UNII-UQ470VV48X
• BDBM50157646
• 2-Hydroxy-1-methylquinoline
• FT-0632523
• F3308-4039
• 1-METHYLQUINOLIN-2(1H)-ONE
• SY130700
• C3b N-Methyl-2-quinolone
• NSC5873
• UQ470VV48X
• 1-methyl-quinolin-2-one
• NS00068263
• Carbostyril, 1-methyl-
• 1-Methyl-2(1H)-quinolinone
• 1-Methyl-2(1H)-quinolone
• DB04580
• 606-43-9
• DTXSID1060552
• SMR001547359
• CS-W023164
• 2(1H)-Quinolinone, 1-methyl-
• AKOS000276919
• HR-0330
• AO-840/40233519
• NSC 5873
• InChI=1/C10H9NO/c1-11-9-5-3-2-4-8(9)6-7-10(11)12/h2-7H,1H3
• PD005991
• CHEMBL216146
• MFCD00024051
• QYEMNJMSULGQRD-UHFFFAOYSA-
• SCHEMBL248619
• Q27095322
• MLS002637847
• STK736383
• quinoline, 1,2-dihydro-1-methyl-2-oxo-
• DB-053678
• 1-methylquinolin-2(1H)-one;1-Methyl-1,2-dihydroquinolin-2-one;1-Methyl-1H-quinolin-2-one;1-methyl-2(1h)-quinolinon;1-Methyl-2(1H)-quinolone
• ALBB-032305
• DTXCID3042843
• Carbostyril, 1-methyl-(8CI)
• 622-684-5

• MDL： MFCD00024051
• Inchi： 1S/C10H9NO/c1-11-9-5-3-2-4-8(9)6-7-10(11)12/h2-7H,1H3
• InChI Key： QYEMNJMSULGQRD-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=CC=CC=2N1C
• BRN： 121318

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1202 (rough estimate)
• Melting Point: 74-76°C
• Boiling Point: 284.68°C (rough estimate)
• Flash Point: 247.5 °C at 760 mmHg
• Refractive Index: 1.6070 (estimate)
• PSA: 22.00000
• LogP: 1.53850
• Solubility: Not available

1-methyl-1,2-dihydroquinolin-2-one Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones